Cas no 2138165-80-5 (5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one
• CAS No: 2138165-80-5
• MF: C₈H₁₀N₆O
• MW: 206.20459985733
• CID: 5938504
• PubChem ID: 165854668
• Update Time: 2025-06-08

5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one
• EN300-1111488
• 5-amino-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1,2-dihydropyridin-2-one
• 2138165-80-5

• Inchi： 1S/C8H10N6O/c9-7-1-2-8(15)13(5-7)3-4-14-6-10-11-12-14/h1-2,5-6H,3-4,9H2
• InChI Key： LYRTWPXNRNYJIK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 206.09160896g/mol
• Monoisotopic Mass: 206.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.9Ų

Additional information on 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138165-80-5)

The compound 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138165-80-5) represents a fascinating molecule in the realm of medicinal chemistry, particularly within the class of dihydropyridines and tetrazole derivatives. These structural motifs have garnered significant attention due to their versatile pharmacological properties and potential applications in therapeutic interventions.

At the core of this compound's structure lies a dihydropyridinone scaffold, which is well-known for its role in modulating various biological pathways. The presence of a tetrazole ring further enhances its pharmacological profile by introducing additional hydrogen bond donor sites and potential interactions with biological targets. The amino substituent at the 5-position adds another layer of complexity, enabling diverse functionalization and modulation of bioactivity.

Recent advancements in the field of drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one structure exemplifies this trend by integrating both dihydropyridine and tetrazole moieties into a single framework. Such hybrids have shown promise in targeting multiple disease pathways simultaneously, a strategy that is increasingly favored in modern medicinal chemistry.

The dihydropyridine moiety is particularly noteworthy for its role as a calcium channel blocker, although its utility extends beyond cardiovascular applications. In recent years, researchers have explored modified dihydropyridines as scaffolds for developing novel antimicrobial and anticancer agents. The tetrazole component contributes to this versatility by serving as a bioisostere for carboxylic acids or hydroxyl groups, enabling the formation of stable hydrogen bonds with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the dihydropyridinone and tetrazole moieties suggests a multifunctional profile that could be exploited for targeting various diseases. For instance, studies have demonstrated that dihydropyridine derivatives can modulate enzyme activity and receptor binding, while tetrazole-based compounds exhibit significant antimicrobial properties.

In the context of contemporary research, the synthesis and characterization of 5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-dihydropyridin-2-one (CAS No. 2138165-80-5) have opened new avenues for exploring its pharmacological potential. Researchers are investigating its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. Additionally, its ability to cross cell membranes makes it an attractive candidate for developing novel therapies against multidrug-resistant pathogens.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the dihydropyridinone core through cyclization reactions followed by functionalization at the 5-position with an amino group. The introduction of the tetrazole ring typically proceeds via nucleophilic substitution or cycloaddition reactions with appropriate precursors.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to biological targets. These studies reveal that the dihydropyridinone and tetrazole moieties interact synergistically with receptors or enzymes, enhancing binding affinity through multiple interactions. Such insights are crucial for optimizing lead structures into viable drug candidates.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. Preclinical studies have indicated that modifications to the amino group or the tetrazole ring can significantly alter bioactivity profiles. For example, introducing fluorine atoms or other halogen substituents can enhance metabolic stability while maintaining target binding affinity.

In conclusion,5-amino-1-2-(1H-1,2,3,4-tetrazol-1-yethyl)-1 H - 12 - dihydro py ridin - 22 - one(CAS No .2138165 -80 -5 ) stands as a testament to the innovative approaches being employed in modern drug discovery . Its unique structural features , coupled with its promising pharmacological properties , make it a valuable scaffold for developing next-generation therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges . p >